Cas no 1448140-02-0 ((2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide)

• Product name: (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide
• CAS No: 1448140-02-0
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 6431935
• PubChem ID: 71804869

(2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-[(3-methoxythiolan-3-yl)methyl]prop-2-enamide
• 2-Propenamide, 3-(3,4-dimethoxyphenyl)-N-[(tetrahydro-3-methoxy-3-thienyl)methyl]-
• AKOS024557276
• (E)-3-(3,4-dimethoxyphenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)acrylamide
• 3-(3,4-Dimethoxyphenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)acrylamide
• F6420-0666
• (2E)-3-(3,4-dimethoxyphenyl)-N-[(3-methoxythiolan-3-yl)methyl]prop-2-enamide
• 1448140-02-0

• Inchi： 1S/C17H23NO4S/c1-20-14-6-4-13(10-15(14)21-2)5-7-16(19)18-11-17(22-3)8-9-23-12-17/h4-7,10H,8-9,11-12H2,1-3H3,(H,18,19)
• InChI Key： LNNWQDZIMBPPPT-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSC1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 337.13477939g/mol
• Monoisotopic Mass: 337.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide

Comprehensive Overview of (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide (CAS No. 1448140-02-0)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide, identified by its CAS No. 1448140-02-0, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 3,4-dimethoxyphenyl group and a 3-methoxythiolan-3-yl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel compounds like (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's prop-2-enamide backbone is a key feature that aligns with current trends in small-molecule drug discovery, where researchers seek molecules with high selectivity and minimal off-target effects. Its dimethoxyphenyl group further enhances its bioavailability, a critical factor in modern drug design.

The synthesis of CAS No. 1448140-02-0 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling techniques to achieve high yields and purity. This process underscores the importance of green chemistry principles, a hot topic in the scientific community, as researchers strive to reduce waste and improve sustainability. The compound's stability under physiological conditions also makes it a viable candidate for in vivo studies, a frequent search term among pharmacologists and medicinal chemists.

Another area of interest is the compound's potential role in neuroprotective therapies. The 3-methoxythiolan-3-yl group is structurally similar to motifs found in compounds known to cross the blood-brain barrier, sparking investigations into its utility for treating neurodegenerative diseases. This aligns with the growing public focus on brain health and the search for innovative treatments for conditions like Alzheimer's and Parkinson's disease.

From a commercial perspective, (2E)-3-(3,4-dimethoxyphenyl)-N-(3-methoxythiolan-3-yl)methylprop-2-enamide is often discussed in the context of high-value fine chemicals. Its niche applications and complex synthesis route contribute to its premium pricing, making it a subject of interest for suppliers and distributors in the pharmaceutical intermediates market. Companies specializing in custom synthesis frequently highlight this compound as an example of their technical capabilities.

In summary, CAS No. 1448140-02-0 represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional versatility make it a valuable tool for researchers exploring new frontiers in drug development and biomolecular interactions. As scientific inquiries into its properties and applications continue, this compound is poised to remain a topic of relevance in both academic and industrial settings.